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Compound of Interest

Compound Name: Psicofuranose

Cat. No.: B8254897 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the handling of Psicofuranose, a key compound in various research

applications. Adherence to these procedural steps will help ensure a safe laboratory

environment and proper disposal of waste.

Immediate Safety and Handling Protocols
While specific toxicity data for Psicofuranose is not readily available, it is crucial to treat it as a

potentially hazardous substance. All handling should occur in a well-ventilated area, preferably

within a chemical fume hood.[1] An accessible safety shower and eye wash station are

mandatory in the workspace.

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is required when handling Psicofuranose to minimize

exposure. This includes:

Eye Protection: Chemical splash goggles with side-shields that meet ANSI Z.87.1 standards

are essential to protect against splashes.

Hand Protection: Chemically resistant gloves, such as disposable nitrile gloves, should be

worn.[2] It is good practice to double-glove.
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Body Protection: An impervious lab coat should be worn and fully buttoned to cover as much

skin as possible.[2]

Respiratory Protection: In situations where aerosol formation is possible, a suitable respirator

should be used.[1]

Operational Plan: Step-by-Step Handling
Procedures

Preparation: Before handling Psicofuranose, ensure all necessary PPE is donned correctly

and that the work area, particularly the chemical fume hood, is clean and uncluttered.

Weighing and Transfer: Conduct all weighing and transferring of Psicofuranose within a

chemical fume hood to contain any dust or aerosols. Use appropriate tools (e.g., spatulas,

weighing paper) to handle the solid compound.

Solution Preparation: When preparing solutions, slowly add the Psicofuranose to the

solvent to avoid splashing. Ensure the container is appropriately labeled with the chemical

name, concentration, date, and hazard information.

Storage: Store Psicofuranose in a cool, dry, and well-ventilated area away from

incompatible materials. The container should be tightly sealed and clearly labeled.

Disposal Plan: Managing Psicofuranose Waste
All materials that have come into contact with Psicofuranose must be treated as hazardous

waste.[1] This includes unused or expired product, contaminated labware (e.g., vials, pipette

tips), and contaminated PPE.

Waste Segregation and Collection:
Solid Waste: Collect all contaminated solid materials, including PPE and disposable labware,

in a designated, leak-proof hazardous waste container.[1] This container must be clearly

labeled as "Hazardous Waste" and include the name "Psicofuranose."

Liquid Waste: Aqueous solutions containing Psicofuranose should be collected in a

separate, sealed, and clearly labeled hazardous waste container.[1] Do not mix with other
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chemical waste streams unless explicitly permitted by your institution's Environmental Health

and Safety (EHS) department.

Final Disposal:
The primary directive for the disposal of Psicofuranose waste is to use an approved waste

disposal plant.[1] Contact your institution's EHS department to arrange for the collection and

disposal of the hazardous waste.

Quantitative Data
While experimental toxicity data for Psicofuranose is limited, the following table summarizes

its key computed physical and chemical properties.

Property Value

Molecular Formula C₆H₁₂O₆

Molecular Weight 180.16 g/mol

XLogP3 -2.3

Hydrogen Bond Donor Count 5

Hydrogen Bond Acceptor Count 6

Rotatable Bond Count 2

Data sourced from PubChem.

Experimental Protocols
As specific experimental protocols for handling Psicofuranose are not widely published, it is

recommended to adapt standard laboratory procedures for handling non-volatile, potentially

hazardous chemical compounds. All protocols should be performed within a chemical fume

hood, with appropriate PPE, and with adherence to the operational and disposal plans outlined

in this document.
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In the event of a spill, a clear and immediate response is critical. The following diagram outlines

the procedural flow for managing a Psicofuranose spill.

Psicofuranose Spill Response

Immediately alert others and
evacuate the immediate area.

Assess the spill from a safe distance.
Identify the extent and nature of the spill.

Step 1

Don appropriate PPE:
- Respirator (if powder)

- Chemical goggles
- Double gloves

- Lab coat

Step 2

Contain the spill using
appropriate absorbent materials.

Step 3

Carefully clean the spill area.
For solids, gently sweep to avoid dust.

For liquids, use absorbent pads.

Step 4

Decontaminate the area
with a suitable cleaning agent.

Step 5

Collect all cleanup materials
in a labeled hazardous waste container.

Step 6

Report the incident to the
laboratory supervisor and EHS department.

Step 7
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Caption: Workflow for handling a Psicofuranose spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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